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Compound of Interest

Compound Name: 5-Methylhexane-1,2-diol

Cat. No.: B15307234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and handling precautions

for 5-Methylhexane-1,2-diol. Due to the limited availability of specific toxicological data for this

compound, this guide incorporates information from structurally similar short-chain aliphatic

diols to provide a comprehensive understanding of potential hazards. All data derived from

analogue compounds are clearly indicated. This guide is intended for use by trained

professionals in a laboratory or drug development setting.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 5-Methylhexane-1,2-diol is
presented below. This data is essential for understanding its behavior and potential for

exposure.
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Property Value Source

Molecular Formula C₇H₁₆O₂ PubChem[1], NIST[2]

Molecular Weight 132.20 g/mol PubChem[1], NIST[2]

IUPAC Name 5-methylhexane-1,2-diol PubChem[1]

CAS Number 73811-76-4 PubChem[1], NIST[2]

Computed XLogP3 1.1 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Hazard Identification and Toxicological Profile
Direct toxicological data for 5-Methylhexane-1,2-diol is not readily available. Therefore, the

hazard identification is based on the toxicological profiles of other short-chain aliphatic diols. It

is anticipated that 5-Methylhexane-1,2-diol may cause skin and eye irritation.

General Hazards of Aliphatic Diols:

Skin Irritation: Prolonged or repeated contact may cause skin irritation, ranging from mild to

moderate. The skin irritation potential of 1,2-alkanediols can be influenced by the length of

the alkane chain.[3]

Eye Irritation: Direct contact with the eyes is likely to cause irritation, potentially severe.

Inhalation: Inhalation of vapors or mists may cause respiratory tract irritation.

Ingestion: The toxicity upon ingestion is not well-characterized for this specific compound,

but large doses of other glycols can lead to systemic effects.

Analog Toxicological Data:
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The following table summarizes acute toxicity data for structurally related aliphatic diols. This

information should be used as a conservative estimate of the potential toxicity of 5-
Methylhexane-1,2-diol.

Compound LD50 (Oral, Rat)
LD50 (Dermal,
Rabbit)

Primary Hazards

Propylene Glycol > 20,000 mg/kg > 20,000 mg/kg Skin and eye irritation

1,4-Butanediol 1525 mg/kg > 2,000 mg/kg
CNS depression, skin

and eye irritation[4][5]

1,5-Pentanediol > 2,000 mg/kg > 20,000 mg/kg
Skin and eye

irritation[4][5]

Hexanediol > 5,000 mg/kg > 10,000 mg/kg
Skin and eye

irritation[4][5]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is crucial to minimize the risk of exposure. The

following workflow outlines the key steps for safely handling 5-Methylhexane-1,2-diol in a

laboratory setting.

Preparation Handling Post-Handling

Review SDS & Risk Assessment Don Appropriate PPE Work in a Well-Ventilated Area
Proceed to Handling

Handle with Care to Avoid Spills Keep Containers Tightly Closed Decontaminate Work Area
End of Procedure

Properly Dispose of Waste Remove and Clean PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Methylhexane-1,2-diol.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[6][7]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[6][7] A

lab coat or other protective clothing is also recommended to prevent skin contact.[6][7]

Respiratory Protection: If working in a poorly ventilated area or if aerosols are generated, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary.[6]

Hygiene: Always wash hands thoroughly after handling the chemical.[6]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. If

irritation develops, seek medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[9]

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing. Seek immediate medical attention.

[9][10]

Spill and Disposal Procedures
Spill Response:

Evacuate: Evacuate the immediate area of the spill.
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Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[6]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[6]

Clean: Clean the spill area with soap and water.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[11][12][13]

Do not pour down the drain or into the environment.[11][12]

Contaminated containers should be treated as hazardous waste and disposed of

accordingly.[11] It may be possible to recycle empty, cleaned containers depending on local

regulations.[13]

Potential Metabolic Pathway
The metabolic pathway of 5-Methylhexane-1,2-diol has not been specifically studied.

However, based on the metabolism of other short-chain aliphatic diols such as ethylene glycol,

a probable pathway can be inferred. The primary route of metabolism is likely oxidation by

alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) in the liver.[14][15]
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Caption: A proposed metabolic pathway for 5-Methylhexane-1,2-diol.

It is important to note that the intermediates of this proposed pathway may have their own

toxicological profiles. For example, the metabolic acidosis and renal toxicity associated with

ethylene glycol poisoning are due to its acidic metabolites.[16][17]

Experimental Protocols
The following are detailed methodologies for key experiments to assess the safety of 5-
Methylhexane-1,2-diol, based on OECD guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)[18][19][20][21][22]
Principle: This test evaluates the potential of a substance to cause skin irritation by assessing

its cytotoxicity on a reconstructed human epidermis model.

Methodology:
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Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in a

maintenance medium.

Test Substance Application: A small amount of the test substance (liquid or solid) is applied

topically to the surface of the epidermis.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

Rinsing: The test substance is thoroughly rinsed from the tissue surface.

Post-Incubation: The tissues are transferred to fresh medium and incubated for a longer

period (e.g., 24-42 hours).

Viability Assessment: Tissue viability is determined using a quantitative assay, typically the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The optical density

of the extracted formazan is measured spectrophotometrically.

Data Interpretation: The viability of the treated tissues is compared to that of negative

controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that the

substance is an irritant.[18]

Acute Eye Irritation/Corrosion (OECD 405)[23][24][25]
[26][27]
Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or

corrosion in the rabbit eye. A weight-of-evidence analysis, including in vitro data, should be

conducted before considering this in vivo test.[19][20]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Pre-Test Examination: Both eyes of each animal are examined for any pre-existing corneal

defects or irritation.

Test Substance Instillation: A single dose of the test substance (typically 0.1 mL for liquids or

0.1 g for solids) is instilled into the conjunctival sac of one eye. The other eye serves as a
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control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[21] The

degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is

scored.

Duration: Observations may continue for up to 21 days to assess the reversibility of any

observed effects.[22]

Data Interpretation: The scores for corneal opacity, iritis, and conjunctival reactions are

evaluated to determine the irritation potential of the substance.

Conclusion
While specific safety and toxicological data for 5-Methylhexane-1,2-diol are limited, a

conservative approach to handling based on the properties of similar short-chain aliphatic diols

is recommended. This includes the consistent use of appropriate personal protective

equipment, adherence to safe handling and disposal procedures, and preparedness for

potential exposures. Further experimental testing according to established protocols is

necessary to fully characterize the hazard profile of this compound. This guide serves as a

foundational resource for researchers and professionals to work with 5-Methylhexane-1,2-diol
in a safe and responsible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.cir-safety.org/sites/default/files/ADIOLS042017TR.pdf
https://www.cir-safety.org/sites/default/files/aldiol032018FR.pdf
https://clearwatershelton.com/propylene-glycol-safety/
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-sourcing-propylene-glycol-usp-sv
https://assets.publishing.service.gov.uk/media/6711140ce94bb9726918ed86/incident-management-ethylene-glycol.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750031.html
https://medlineplus.gov/ency/article/000774.htm
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://www.redriver.team/propylene-glycol-disposal-safe-methods-environmental-impact/
https://www.guidechem.com/guideview/lab/how-to-dispose-of-propylene-glycol.html
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/ethylene-propylene-glycol/biological_fate.html
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/ethylene-propylene-glycol/biological_fate.html
https://www.researchgate.net/figure/The-complex-metabolism-of-ethylene-glycol-Solid-arrows-represent-major-routes-or_fig4_308988579
https://en.wikipedia.org/wiki/Ethylene_glycol_poisoning
https://www.researchgate.net/figure/Pathways-for-metabolism-of-ethylene-glycol-Major-metabolites-are-bolded-broken-lines_fig1_12853582
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.benchchem.com/product/b15307234#5-methylhexane-1-2-diol-safety-and-handling-precautions
https://www.benchchem.com/product/b15307234#5-methylhexane-1-2-diol-safety-and-handling-precautions
https://www.benchchem.com/product/b15307234#5-methylhexane-1-2-diol-safety-and-handling-precautions
https://www.benchchem.com/product/b15307234#5-methylhexane-1-2-diol-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15307234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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